Cas no 102715-81-1 (Octadecanoic acid, 2-hydroxy-3-[(2-methyl-1-oxo-2-propenyl)oxy]propylester)

• Product name: Octadecanoic acid, 2-hydroxy-3-[(2-methyl-1-oxo-2-propenyl)oxy]propylester
• CAS No: 102715-81-1
• MF: C₂₅H₄₆O₅
• MW: 426.629748821259
• CID: 1136108

Octadecanoic acid, 2-hydroxy-3-[(2-methyl-1-oxo-2-propenyl)oxy]propylester Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid, 2-hydroxy-3-[(2-methyl-1-oxo-2-propenyl)oxy]propylester
• Octadecanoic acid, 2-hydroxy-3-[(2-methyl-1-oxo-2-propen-1-yl)oxy]propyl ester

• Inchi： 1S/C25H46O5/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-24(27)29-20-23(26)21-30-25(28)22(2)3/h23,26H,2,4-21H2,1,3H3
• InChI Key： GNDZGDRYJTZTFN-UHFFFAOYSA-N
• SMILES： C(OCC(O)COC(=O)C(C)=C)(=O)CCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 426.33468

Experimental Properties

• Density: 0.967±0.06 g/cm3(Predicted)
• Boiling Point: 513.3±17.0 °C(Predicted)
• PSA: 72.83
• pka: 12.56±0.20(Predicted)